Cas no 2034582-99-3 (1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide)

• Product Name: 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• CAS No: 2034582-99-3
• MF: C₁₉H₁₇N₇OS
• MW: 391.449580907822
• CID: 6176326
• PubChem ID: 119100949
• Update Time: 2025-10-13

1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• F6495-4453
• AKOS026691613
• 1-[6-(1H-imidazol-1-yl)pyrimidin-4-yl]-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide
• 1-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-N-(4-methylbenzo[d]thiazol-2-yl)azetidine-3-carboxamide
• 2034582-99-3
• 1-(6-imidazol-1-ylpyrimidin-4-yl)-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

• Inchi： 1S/C19H17N7OS/c1-12-3-2-4-14-17(12)23-19(28-14)24-18(27)13-8-26(9-13)16-7-15(21-10-22-16)25-6-5-20-11-25/h2-7,10-11,13H,8-9H2,1H3,(H,23,24,27)
• InChI Key： QVHQNAYWGNMGJK-UHFFFAOYSA-N
• SMILES： S1C2C=CC=C(C)C=2N=C1NC(C1CN(C2C=C(N=CN=2)N2C=NC=C2)C1)=O

Computed Properties

• Exact Mass: 391.12152936g/mol
• Monoisotopic Mass: 391.12152936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 117Ų

Additional information on 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide

1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide: A Comprehensive Overview

The compound with CAS No 2034582-99-3, known as 1-6-(1H-imidazol-1-yl)pyrimidin-4-yl-N-(4-methyl-1,3-benzothiazol-2-yl)azetidine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which incorporates several key functional groups, including an imidazole ring, a pyrimidine moiety, and a benzothiazole group, all of which contribute to its unique chemical properties.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The imidazole ring within the molecule is known for its ability to act as a hydrogen bond donor or acceptor, which enhances its bioavailability and binding affinity to target proteins. Similarly, the pyrimidine moiety is a common feature in many bioactive compounds, often contributing to their pharmacological activity. The benzothiazole group, on the other hand, has been shown to exhibit antioxidant and anti-inflammatory properties, making it a valuable component in drug design.

One of the most intriguing aspects of this compound is its versatility in chemical synthesis. Researchers have developed innovative methods to synthesize 1H-imidazol-pyrimidine derivatives, leveraging advanced catalytic techniques and green chemistry principles. These methods not only improve the efficiency of synthesis but also reduce environmental impact, aligning with current trends in sustainable chemistry.

Moreover, the integration of an azetidine ring into the molecule introduces additional flexibility and stability. This structural feature has been shown to enhance the molecule's ability to penetrate cellular membranes, a critical factor in drug delivery systems. Recent advancements in computational chemistry have allowed scientists to model the interactions between this compound and various biological targets, providing deeper insights into its mechanism of action.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate key enzymes involved in neurodegenerative diseases has made it a candidate for Alzheimer's and Parkinson's research. Additionally, preliminary studies suggest that it may possess anticancer properties by inhibiting tumor growth and inducing apoptosis in cancer cells.

The development of this compound also underscores the importance of interdisciplinary collaboration in modern scientific research. By combining expertise from organic chemistry, pharmacology, and computational biology, researchers have been able to unlock the full potential of CAS No 2034582-99-3 as a multifunctional molecule with wide-ranging applications.

Looking ahead, further research is needed to fully elucidate the pharmacokinetics and toxicity profiles of this compound. However, its unique structure and promising biological activity make it a compelling candidate for future drug development efforts. As technology continues to advance, we can expect even more innovative applications for this remarkable molecule.